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Compound of Interest

Compound Name: Lysine hydroxamate

Cat. No.: B1675778

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
Lysine hydroxamate (CAS No. 25125-92-2). Given the limited availability of a comprehensive
Safety Data Sheet (SDS), a cautious approach is imperative, treating the substance as
potentially hazardous due to its chemical class.

Physicochemical and Hazard Summary

While a complete hazard profile for Lysine hydroxamate is not readily available, its
classification as a hydroxamic acid warrants careful handling. Hydroxamic acids are a class of
compounds with known biological activities, and some have been shown to have mutagenic or
cytotoxic properties.[1][2] Therefore, it is prudent to handle Lysine hydroxamate with
appropriate safety measures to minimize exposure.

The following table summarizes the available physicochemical data for Lysine hydroxamate.
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Property Value Reference
CAS Number 25125-92-2 [3]
Molecular Formula CeH15N302 [3]
Molecular Weight 161.204 g/mol [3]
Density 1.161 g/cm3 [3]
LogP 1.18900 [3]
PSA 104.86000 [3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Lysine hydroxamate. The following
PPE is recommended as a minimum standard:

PPE Category Recommended Equipment  Specifications

) Safety glasses with side )
Eye and Face Protection ) ANSI Z87.1-compliant.
shields or goggles

Nitrile rubber gloves are a
Hand Protection Chemical-resistant gloves suitable choice. Always inspect

gloves for integrity before use.

Body Protection Laboratory coat Fully buttoned.

Use in a well-ventilated area. If

handling large quantities or if Work in a chemical fume hood
Respiratory Protection dust generation is likely, a to minimize inhalation
NIOSH-approved respirator exposure.[4][5]

may be necessary.

Operational Plan: Handling Procedures

Due to its powdered form, care must be taken to avoid generating dust. The following workflow
is recommended for handling Lysine hydroxamate.
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General Workflow for Handling Lysine Hydroxamate Powder

Preparation

Prepare work area in a chemical fume hood

;

Don appropriate PPE

;

Gather all necessary equipment and materials

roceed to handling

Handling

Carefully weigh the required amount of Lysine hydroxamate

;

Dissolve in a suitable solvent as per the experimental protocol

roceed to cleanup

Cleanup and Disposal

Decontaminate work surfaces

;

Dispose of waste in designated, labeled containers

;

Doff PPE and wash hands thoroughly

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Risk Assessment for Handling Lysine Hydroxamate

Risk Assessment

Identify Hazards
- Potential mutagenicity/toxicity of hydroxamic acids
- Inhalation of powder
- Skin/eye contact

l

Assess Risks
- Evaluate exposure potential based on quantity and procedure

'

Implement Control Measures
- Engineering controls (fume hood)
- Administrative controls (SOPSs)
- PPE

l

Review and Monitor
- Periodically review procedures for effectiveness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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